Cas no 306731-76-0 (4-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid)

• Product Name: 4-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
• CAS No: 306731-76-0
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1085463
• Update Time: 2025-09-26

4-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
• 4-(4-methyl-1-oxophthalazin-2-yl)benzoic acid
• AC1LE0K9
• CTK4G5557
• HMS2368J21
• Oprea1_220587
• STK354664

• Inchi： 1S/C16H12N2O3/c1-10-13-4-2-3-5-14(13)15(19)18(17-10)12-8-6-11(7-9-12)16(20)21/h2-9H,1H3,(H,20,21)
• InChI Key： NZVDHFVMZUBELK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)=NN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 280.08486
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 69.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines